molecular formula C₂₆H₃₄N₂O₁₀ B1157489 Formoterol O-β-D-Glucuronide Methyl Ester (mixture of diastereomers)

Formoterol O-β-D-Glucuronide Methyl Ester (mixture of diastereomers)

Cat. No. B1157489
M. Wt: 534.56
InChI Key:
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Description

Formoterol O-β-D-Glucuronide Methyl Ester (mixture of diastereomers), also known as Formoterol O-β-D-Glucuronide Methyl Ester (mixture of diastereomers), is a useful research compound. Its molecular formula is C₂₆H₃₄N₂O₁₀ and its molecular weight is 534.56. The purity is usually 95%.
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properties

Product Name

Formoterol O-β-D-Glucuronide Methyl Ester (mixture of diastereomers)

Molecular Formula

C₂₆H₃₄N₂O₁₀

Molecular Weight

534.56

synonyms

2-(Formylamino)-4-[(1RS)-1-hydroxy-2-[[(1RS)-2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl β-D-Glucopyranosiduronic Acid Methyl Ester

Origin of Product

United States

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